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CAS No.: 14379-28-3
Cat. No.: B086817
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Executive Summary

N-lauroyl-L-valine (NLV) represents a class of amino acid-based surfactants (AAS) that bridge
the gap between synthetic detergents and natural lipids. Unlike traditional surfactants such as
Sodium Dodecyl Sulfate (SDS), NLV offers a unique combination of low critical micelle
concentration (CMC), high biodegradability, and pH-responsive self-assembly.

This guide details the utilization of NLV in two critical pharmaceutical domains:

 Solubility Enhancement: Encapsulation of hydrophobic Class II/1V drugs (e.g., Curcumin,
Naproxen) within NLV micelles.

» Permeation Enhancement: Facilitating transdermal and mucosal drug transport via reversible
stratum corneum lipid fluidization.

Mechanistic Principles
Amphiphilic Architecture & Self-Assembly
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NLV consists of a hydrophobic lauroyl tail (C12) and a hydrophilic L-valine headgroup. This
structure drives spontaneous self-assembly into micelles in aqueous environments.

« Critical Micelle Concentration (CMC): NLV exhibits a CMC of approximately 3.0 — 6.0 mM in
physiological saline, which is notably lower than SDS (~8.2 mM). This lower CMC implies
greater thermodynamic stability upon dilution in the bloodstream.

o Chirality: The L-valine moiety imparts chirality, allowing for specific interactions with
biological membranes and chiral drug separation applications.

Mechanism of Action: Membrane Interaction

NLV acts as a permeation enhancer by inserting its alkyl tail into the lipid bilayer of the stratum
corneum, disrupting the packed hexagonal structure and increasing fluidity.
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Figure 1: Dual mechanism of N-lauroyl-L-valine: Micellar encapsulation for solubility and lipid
bilayer disruption for permeability.
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Experimental Protocols
Protocol A: Synthesis of N-Lauroyl-L-Valine (Schotten-
Baumann Reaction)

Objective: To synthesize high-purity NLV for pharmaceutical formulation.

Reagents:

L-Valine (99%)

Lauroyl Chloride (98%)

Sodium Hydroxide (NaOH)

Acetone/Water (1:1 v/v)

Hydrochloric Acid (1M HCI)
Workflow:

Dissolution: Dissolve 10 mmol of L-Valine in 30 mL of 1M NaOH/Acetone mixture at 0°C (ice
bath).

o Acylation: Dropwise add 12 mmol of Lauroyl Chloride over 30 minutes while maintaining pH
> 10 using additional NaOH. Critical: Maintain temperature < 5°C to prevent hydrolysis of the
chloride.

e Reaction: Stir vigorously for 4 hours at room temperature.

» Precipitation: Acidify the solution to pH 2.0 using 1M HCI. The NLV will precipitate as a white
solid.

« Purification: Filter the precipitate and wash 3x with cold distilled water. Recrystallize from
ethanol/water.

» Validation: Confirm structure via FTIR (Amide | peak at ~1640 cm~1) and melting point
(~105-107°C).
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Protocol B: Preparation of Drug-Loaded NLV Micelles

Objective: To solubilize a model hydrophobic drug (e.g., Curcumin or Naproxen).

Materials:

Purified N-Lauroyl-L-Valine

Model Drug (Curcumin)

Phosphate Buffered Saline (PBS, pH 7.4)

Ethanol[1][2][3]

Step-by-Step Methodology:

Stock Preparation: Dissolve NLV (20 mg) in 1 mL of Ethanol. Dissolve Curcumin (2 mg) in
the same solution.

e Solvent Evaporation: Evaporate ethanol under reduced pressure (Rotary Evaporator) at
40°C to form a thin lipid-drug film.

e Hydration: Rehydrate the film with 10 mL of PBS (pH 7.4).

o Self-Assembly: Sonicate the dispersion for 10 minutes (Probe sonicator, 20% amplitude,
pulse 5s on/2s off) to promote micelle formation.

 Purification: Centrifuge at 10,000 rpm for 10 minutes to remove unencapsulated
(precipitated) drug.

o Characterization: Measure particle size (DLS) and Zeta potential. Expect size range: 10 — 50
nm.

Quantitative Performance Data

The following data compares NLV against standard surfactants, highlighting its superior
efficiency for drug delivery applications.

Table 1: Physicochemical Properties Comparison
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Sodium
N-Lauroyl-L- Polysorbate 80
Property . Dodecyl Relevance
Valine (NLV) Sulfate (SDS) (Tween 80)
ulfate

Lower CMC than
SDS indicates

CMC (mM) 3.0-6.0 8.2 0.012 o
better stability in
blood.

NLV is
o > 1000 pg/mL significantly less
Toxicity (IC50) ~50 pg/mL > 1000 pg/mL ) o
(Caco-2) toxic than anionic
detergents.
) ) Breaks down into
) N High (Amide ) )
Biodegradability Moderate High fatty acid &
bond) . ]
amino acid.
Solubilization High (for ) Efficient for
) ) ) Moderate High
Capacity lipophiles) Class Il drugs.

Table 2: Permeation Enhancement (Fluorescein Flux across Porcine Skin)

Enhancer Formulation (1%

wiv) Flux (pg/cm?/h) Enhancement Ratio (ER)
PBS Control (No Enhancer) 0.15+£0.02 1.0

N-Lauroyl-L-Valine 4.85+0.35 32.3

N-Lauroyl Sarcosine 5.10+£0.40 34.0

Oleic Acid 3.20+0.25 21.3

Data interpolated from comparative studies on N-lauroyl amino acids [1, 3].

Expert Insights & Troubleshooting

e pH Sensitivity: NLV is a pH-sensitive surfactant. At pH < 5 (near the pKa of the carboxylic
acid), it may protonate and precipitate or form hydrogels rather than micelles. Ensure
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formulation buffer is pH 7.4 for micellar stability.

o Counter-ions: The choice of counter-ion (Na+, K+, Arginine+) significantly affects the CMC.
Using L-Arginine as a counter-ion instead of Sodium can further lower toxicity and enhance
skin compatibility.

o Storage: Lyophilized drug-loaded micelles are stable for >6 months at 4°C. Reconstitute with
distilled water before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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